Cas no 474448-88-9 ((cyclopropylmethyl)[(pyridin-3-yl)methyl]amine)

• Product Name: (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine
• CAS No: 474448-88-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD11140306
• CID: 1112770
• PubChem ID: 20796165
• Update Time: 2025-10-29

(cyclopropylmethyl)[(pyridin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-3-Pyridinemethanamine
• (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine
• F2158-1946
• 1-cyclopropyl-N-(pyridin-3-ylmethyl)methanamine
• SCHEMBL12200976
• DA-42385
• EN300-164649
• A1-15133
• 474448-88-9
• Cyclopropyl-N-(3-pyridinylmethyl)methanamine
• (Cyclopropylmethyl)(pyridin-3-ylmethyl)amine
• CS-0269366
• AKOS000227951

• MDL： MFCD11140306
• Inchi： 1S/C10H14N2/c1-2-10(7-11-5-1)8-12-6-9-3-4-9/h1-2,5,7,9,12H,3-4,6,8H2
• InChI Key： OAXIFTPVQAZEIY-UHFFFAOYSA-N
• SMILES： N(CC1C=NC=CC=1)CC1CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 268.1±15.0 °C at 760 mmHg
• Flash Point: 116.0±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(cyclopropylmethyl)[(pyridin-3-yl)methyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine

Introduction to (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine and Its Significance in Modern Chemical Research

Compound with the CAS number 474448-88-9 is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The compound, formally known as (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine, represents a unique structural motif that combines a cyclopropyl group with a pyridine-based amine moiety. This combination not only imparts distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and material science.

The cyclopropyl group, characterized by its three-membered ring structure, is known for its stability and ability to participate in various chemical reactions. Its presence in the molecule can influence the overall reactivity and binding affinity of the compound. On the other hand, the pyridine ring, a common heterocyclic aromatic compound, is widely recognized for its role in biological systems and its utility as a pharmacophore in medicinal chemistry. The amine functional group further enhances the compound's potential by providing a site for hydrogen bonding and interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that incorporate both cyclopropyl and pyridine moieties. This interest stems from the desire to create molecules with enhanced binding properties and improved pharmacokinetic profiles. The compound (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine exemplifies this trend, as it combines these structural elements in an innovative way.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The pyridine moiety, in particular, has been extensively studied for its role in various biological processes. It serves as a key component in many drugs used to treat conditions such as cancer, neurological disorders, and infectious diseases. By integrating this moiety with the cyclopropyl group, researchers aim to create molecules that can interact more effectively with biological targets.

The structural features of (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine also make it an attractive candidate for material science applications. The cyclopropyl group can contribute to the stability of materials under various conditions, while the pyridine ring can enhance electronic properties. These characteristics are particularly relevant in the development of advanced materials for applications such as organic electronics and sensors.

Recent research has begun to explore the synthetic pathways for obtaining this compound more efficiently. One promising approach involves multi-step organic synthesis that leverages catalytic methods to streamline the process. These advancements not only make it easier to produce (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine but also open up possibilities for modifying its structure to achieve desired properties.

The compound's potential as a building block for more complex molecules is another area of active investigation. By using (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine as a starting point, chemists can design and synthesize novel derivatives with tailored functionalities. This approach is particularly valuable in drug discovery, where subtle modifications can significantly impact the efficacy and safety of a potential therapeutic agent.

In conclusion, the compound with CAS number 474448-88-9, known as (cyclopropylmethyl)[(pyridin-3-yl)methyl]amine, represents a significant advancement in chemical research. Its unique structural features and versatile applications make it a valuable asset in both pharmaceuticals and material science. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.